2-({4-[3-(benzenesulfonyl)propanamido]but-2-yn-1-yl}oxy)benzamide

• IUPAC Name: 2-[4-[3-(benzenesulfonyl)propanoylamino]but-2-ynoxy]benzamide
• InChI: InChI=1S/C20H20N2O5S/c21-20(24)17-10-4-5-11-18(17)27-14-7-6-13-22-19(23)12-15-28(25,26)16-8-2-1-3-9-16/h1-5,8-11H,12-15H2,(H2,21,24)(H,22,23)
• InChI Key: ZJRXJCLODQEQDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)CCC(=O)NCC#CCOC2=CC=CC=C2C(=O)N
• Molecular Formula: C20H20N2O5S
• Molecular Weight: 400.4 g/mol

Description

2-({4-[3-(benzenesulfonyl)propanamido]but-2-yn-1-yl}oxy)benzamide, or 2-BSPB, is an organic compound belonging to the class of sulfonamides. It is a derivative of benzenesulfonamide, and is a white crystalline solid with a molecular weight of 350.27 g/mol. Its chemical formula is C14H17N3O4S. 2-BSPB is a small molecule that can be used in various scientific research applications due to its unique properties.

Scientific Research Applications

2-BSPB has been used in a variety of scientific research applications due to its unique properties. It has been used as a ligand in the synthesis of metal complexes, as a reagent in the synthesis of organic compounds, and as a catalyst in the synthesis of polymers. It has also been used in the synthesis of nanoparticles, in the synthesis of dyes, and in the synthesis of polymers.

Mechanism of Action

Biochemical Pathways

The biochemical pathways affected by this compound are currently unknown. Given the complexity of biological systems, it is likely that this compound could influence multiple pathways, leading to a variety of downstream effects. More research is needed to fully understand the biochemical pathways affected by this compound .

Pharmacokinetics

These properties are crucial for understanding the bioavailability of the compound, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interaction with its targets. The specific environmental factors that influence the action of this compound are currently unknown .

Advantages and Limitations for Lab Experiments

2-BSPB has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is also relatively stable in solution. However, it can be toxic if inhaled, and it can also be corrosive if it comes into contact with skin or eyes.

Future Directions

There are several potential future directions for the use of 2-BSPB. It could be used in the development of new drugs and therapies, as well as in the synthesis of new materials. It could also be used as a catalyst in the synthesis of polymers, and in the development of new nanoparticles. Additionally, it could be used in the development of new dyes, and in the synthesis of novel organic compounds. Finally, it could be used in the development of new sensors and detectors.

Synthesis Methods

2-BSPB can be synthesized using a two-step process. The first step involves the reaction of benzene sulfonyl chloride with propanamide to produce 3-(benzenesulfonyl)propanamide. This is followed by the addition of a but-2-yn-1-yl group to form 2-BSPB.